Cas no 2044704-66-5 (Methyl 4-hydroxypiperidine-3-carboxylate hydrochloride)

• Product Name: Methyl 4-hydroxypiperidine-3-carboxylate hydrochloride
• CAS No: 2044704-66-5
• MF: C₇H₁₄ClNO₃
• MW: 195.643961429596
• CID: 4772826
• PubChem ID: 123134788
• Update Time: 2025-11-02

Methyl 4-hydroxypiperidine-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 4-hydroxypiperidine-3-carboxylate hydrochloride
• AK554356
• METHYL 4-HYDROXYPIPERIDINE-3-CARBOXYLATE HCL
• 2044704-66-5
• methyl 4-hydroxypiperidine-3-carboxylate;hydrochloride
• CS-0162986
• AKOS030524153
• BS-15906
• SB41095
• D83780
• Methyl4-hydroxypiperidine-3-carboxylatehydrochloride

• Inchi： 1S/C7H13NO3.ClH/c1-11-7(10)5-4-8-3-2-6(5)9;/h5-6,8-9H,2-4H2,1H3;1H
• InChI Key： FQGPNIORWLTSFB-UHFFFAOYSA-N
• SMILES： Cl.OC1CCNCC1C(=O)OC

Computed Properties

• Exact Mass: 195.0662210g/mol
• Monoisotopic Mass: 195.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Methyl 4-hydroxypiperidine-3-carboxylate hydrochloride

Comprehensive Overview of Methyl 4-hydroxypiperidine-3-carboxylate hydrochloride (CAS No. 2044704-66-5): Properties, Applications, and Research Insights

In the realm of pharmaceutical intermediates and fine chemicals, Methyl 4-hydroxypiperidine-3-carboxylate hydrochloride (CAS 2044704-66-5) has garnered significant attention due to its versatile structural features and potential applications. This compound, characterized by its piperidine backbone and ester-functionalized carboxyl group, serves as a critical building block in synthetic chemistry. Researchers and manufacturers alike are increasingly exploring its utility in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Its hydrochloride salt form enhances solubility, making it a preferred choice for experimental protocols.

The molecular structure of Methyl 4-hydroxypiperidine-3-carboxylate hydrochloride combines a hydroxyl group at the 4-position and a methyl ester at the 3-position, offering dual reactivity for further derivatization. This unique arrangement aligns with current trends in fragment-based drug design (FBDD), where small molecular fragments are optimized for target binding. Notably, its CAS 2044704-66-5 identifier ensures precise tracking in regulatory and safety databases, addressing the growing demand for transparent chemical sourcing in the post-REACH era.

From a synthetic perspective, this compound exemplifies the convergence of green chemistry principles and high-efficiency catalysis. Recent publications highlight its role in microwave-assisted synthesis, reducing reaction times and energy consumption—a hotspot in sustainable pharmaceutical manufacturing. Furthermore, its compatibility with flow chemistry systems positions it as a candidate for continuous production, a paradigm shift embraced by industries aiming to minimize waste.

Analytical studies of Methyl 4-hydroxypiperidine-3-carboxylate hydrochloride often employ HPLC-MS and NMR spectroscopy, techniques frequently searched by quality control professionals. The compound’s stability under various pH conditions has also been investigated, reflecting the broader interest in excipient compatibility for formulation development. Such data is invaluable for researchers troubleshooting drug degradation pathways or optimizing lyophilization protocols.

Beyond pharmaceuticals, this piperidine derivative shows promise in agrochemical research, particularly in designing biodegradable pesticides—a trending topic amid rising environmental concerns. Its structural motifs mimic natural alkaloids, inspiring innovations in crop protection agents with reduced ecological footprints. Patent analyses reveal a steady increase in filings referencing CAS 2044704-66-5, underscoring its industrial relevance.

In summary, Methyl 4-hydroxypiperidine-3-carboxylate hydrochloride (CAS 2044704-66-5) epitomizes the intersection of medicinal chemistry and process innovation. As the scientific community prioritizes structure-activity relationship (SAR) studies and cost-effective synthesis, this compound is poised to remain a focal point in both academic and industrial research pipelines.